1-tert-Butyl 3-ethyl 3-methylpiperidine-1,3-dicarboxylate
Overview
Description
“1-tert-Butyl 3-ethyl 3-methylpiperidine-1,3-dicarboxylate” is a chemical compound with the molecular formula C12H21NO4 . It is used in various chemical reactions and has several synonyms, including "1,3-Pipéridinedicarboxylate de 3-méthyle et de 1- (2-méthyl-2-propanyle)" .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by its molecular formula C12H21NO4 . The average mass of the molecule is 243.299 Da, and the monoisotopic mass is 243.147064 Da .Physical And Chemical Properties Analysis
“this compound” has a density of 1.1±0.1 g/cm3, a boiling point of 307.4±35.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C . The enthalpy of vaporization is 54.8±3.0 kJ/mol, and the flash point is 139.7±25.9 °C . The compound has a molar refractivity of 62.4±0.3 cm3, and it has 5 H bond acceptors, 0 H bond donors, and 4 freely rotating bonds .Scientific Research Applications
Microbial Degradation and Environmental Fate
Research on the microbial degradation of similar compounds, such as methyl tert-butyl ether (MTBE) and tert-butyl alcohol (TBA), provides insights into the environmental fate of fuel oxygenates. These studies demonstrate the biodegradability of MTBE and TBA under various conditions, emphasizing the role of microbial action in the breakdown of these compounds in the environment. For example, Schmidt et al. (2004) reviewed the degradation processes utilizing various terminal electron acceptors and highlighted the importance of site-specific conditions in the degradation rates and pathways (Schmidt et al., 2004).
Thermophysical Property Measurements
Marsh et al. (1999) focused on the thermophysical property measurements of mixtures containing MTBE and other ethers with non-polar solvents, providing essential data for the development of new materials and the improvement of chemical processes. Such studies are crucial for designing industrial applications that require precise knowledge of chemical interactions and properties (Marsh et al., 1999).
Biodegradation and Fate in Soil and Groundwater
Thornton et al. (2020) summarized the current knowledge on the biodegradation and fate of ethyl tert-butyl ether (ETBE) in soil and groundwater. Identifying microorganisms capable of degrading ETBE and understanding the degradation pathways are key to assessing the environmental impact and developing bioremediation strategies for ether oxygenates (Thornton et al., 2020).
Decomposition in Plasma Reactors
Hsieh et al. (2011) discussed the decomposition of MTBE by adding hydrogen in a cold plasma reactor, illustrating an innovative approach to breaking down environmental pollutants. This method showcases the potential of plasma technology in treating recalcitrant compounds and improving environmental remediation efforts (Hsieh et al., 2011).
Synthetic Phenolic Antioxidants
Liu and Mabury (2020) reviewed the occurrence, human exposure, and toxicity of synthetic phenolic antioxidants (SPAs), which share chemical stability characteristics with 1-tert-Butyl 3-ethyl 3-methylpiperidine-1,3-dicarboxylate. Understanding the environmental behavior and impact of such compounds is crucial for assessing their safety and ecological effects (Liu & Mabury, 2020).
properties
IUPAC Name |
1-O-tert-butyl 3-O-ethyl 3-methylpiperidine-1,3-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25NO4/c1-6-18-11(16)14(5)8-7-9-15(10-14)12(17)19-13(2,3)4/h6-10H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXJSGZQOVOWWST-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCCN(C1)C(=O)OC(C)(C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30608952 | |
Record name | 1-tert-Butyl 3-ethyl 3-methylpiperidine-1,3-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30608952 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
278789-43-8 | |
Record name | 1-tert-Butyl 3-ethyl 3-methylpiperidine-1,3-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30608952 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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